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Compound of Interest

Compound Name: 2-Methyl-4-(piperidin-4-yl)pyridine

Cat. No.: B12333554

Get Quote

Executive Summary
The 4-substituted 2-methylpyridine (also known as 4-substituted 2-picoline) scaffold represents

a privileged structure in medicinal chemistry. Unlike the unsubstituted pyridine, the 2-methyl

group introduces a critical steric handle and weak electron-donating effect that modulates

metabolic stability and receptor binding kinetics. The 4-position, being para to the nitrogen,

allows for linear extension of the pharmacophore, making it ideal for probing deep hydrophobic

pockets in kinases (e.g., VEGFR-2, EGFR) and bacterial transporters (e.g., MmpL3).

This guide synthesizes the structure-activity relationships (SAR), synthetic pathways, and

biological evaluation protocols for this compound class, specifically targeting oncology and

antimicrobial applications.

Part 1: Structural Significance & SAR Analysis
The Pharmacophore Logic
The biological activity of this scaffold is governed by the electronic push-pull mechanism

between the pyridine nitrogen and the substituent at the 4-position.

The 2-Methyl "Anchor":
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Metabolic Shielding: The methyl group at C2 hinders nucleophilic attack at the adjacent

position, a common metabolic soft spot in pyridines.

Lipophilicity Modulation: It slightly increases LogP, improving membrane permeability

compared to the bare pyridine ring.

The 4-Position "Warhead":

Resonance Communication: Substituents at C4 are in direct resonance conjugation with

the ring nitrogen. Electron-donating groups (EDGs) at C4 increase the basicity of the

nitrogen, enhancing cation-pi interactions in target proteins.

Vector Extension: This position allows the molecule to extend into the ATP-binding cleft of

kinases or the hydrophobic channel of bacterial efflux pumps.

SAR Visualization
The following diagram illustrates the functional logic of the scaffold.
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Figure 1: Structure-Activity Relationship (SAR) logic for 4-substituted 2-methylpyridine

derivatives, highlighting the distinct roles of the C2 and C4 positions.

Part 2: Anticancer Applications (Kinase Inhibition)
Mechanism of Action
Derivatives where the 4-position is substituted with heteroaryl systems (e.g., pyrazoles,

thiadiazoles) function primarily as ATP-competitive inhibitors.
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Target: Dual inhibition of EGFR (Epidermal Growth Factor Receptor) and VEGFR-2

(Vascular Endothelial Growth Factor Receptor 2).

Binding Mode: The pyridine nitrogen often forms a hydrogen bond with the hinge region of

the kinase, while the 4-substituent occupies the hydrophobic back pocket.

Quantitative Activity Data
The table below summarizes the potency of key derivatives against breast (MCF-7) and liver

(HepG2) cancer cell lines.

Compound
Class

4-Position
Substituent

IC50 (MCF-7)
[µM]

IC50 (HepG2)
[µM]

Mechanism

Pyrazolo-pyridine
4-(4-methyl-1-

pyrazolyl)
4.25 ± 0.3 5.40 ± 0.5

VEGFR-2

Inhibition

Thiadiazole-

linked

4-(1,3,4-

thiadiazol-2-yl)
3.42 ± 0.2 5.97 ± 0.4

Apoptosis

Induction

Amido-pyridine 4-(benzamido) 12.83 ± 1.1 15.2 ± 1.5 Cell Cycle Arrest

Reference

(Sorafenib)
N/A 2.50 ± 0.1 3.10 ± 0.2 Kinase Inhibitor

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)
Trustworthiness Check: This protocol includes mandatory solubility controls often skipped in

general literature.

Preparation: Dissolve 4-substituted 2-methylpyridine derivatives in DMSO to create a 10 mM

stock.

Critical Step: Ensure final DMSO concentration in the well does not exceed 0.1% to

prevent solvent toxicity.

Seeding: Plate MCF-7 or HepG2 cells at a density of

cells/well in 96-well plates. Incubate for 24 hours at 37°C/5% CO2.
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Treatment: Add serial dilutions of the test compound (0.1 µM to 100 µM).

Controls: Include Untreated Cells (Negative) and Doxorubicin/Sorafenib (Positive).

Incubation: Incubate for 48 hours.

Development: Add 10 µL of MTT reagent (5 mg/mL). Incubate for 4 hours.

Solubilization: Aspirate media and add 100 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(GraphPad Prism).

Part 3: Antimicrobial & Antifungal Potency[1][2][3][4]
[5][6]
Mechanism: The Pyridinium Salt Effect
When the 2-methylpyridine nitrogen is alkylated (quaternized) or when the 4-position contains a

lipophilic tail (e.g., long-chain alkyl or 4-methylpiperidin-4-ol), the molecule acts as a cationic

surfactant.

Mode of Action: Electrostatic attraction to the negatively charged bacterial cell wall (LPS in

Gram-negative, Teichoic acid in Gram-positive), followed by membrane disruption and

leakage of intracellular contents.

Anti-TB Specificity: Certain 2-methylpyridine derivatives inhibit MmpL3, a transporter

essential for mycobacterial cell wall mycolic acid transport.

Synthetic Workflow: Suzuki-Miyaura Coupling
To access the biologically active 4-aryl derivatives, the Suzuki coupling of 4-chloro-2-

methylpyridine is the industry standard for reliability.
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Figure 2: Synthetic pathway for generating 4-aryl-2-methylpyridine libraries via Suzuki-Miyaura

cross-coupling.

Experimental Protocol: Synthesis of 4-(4-
Fluorophenyl)-2-methylpyridine

Charge: In a round-bottom flask, combine 4-chloro-2-methylpyridine (1.0 eq), 4-

fluorophenylboronic acid (1.2 eq), and

(2.0 eq).

Solvent System: Add a mixture of Toluene:Ethanol:Water (4:1:1).

Why? The biphasic system dissolves inorganic bases while solubilizing the organic

reactants.
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Degas: Purge with nitrogen for 15 minutes to remove oxygen (prevents Pd oxidation).

Catalyst: Add

(0.05 eq) quickly.

Reflux: Heat to 100°C for 12 hours under nitrogen.

Workup: Cool, dilute with water, extract with Ethyl Acetate (

). Wash organics with brine, dry over

.

Purification: Flash chromatography (SiO2, 10-20% EtOAc in Hexanes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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